The Discovery and Synthesis of AZD9567: A Novel Selective Glucocorticoid Receptor Modulator
The Discovery and Synthesis of AZD9567: A Novel Selective Glucocorticoid Receptor Modulator
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
Glucocorticoids (GCs) are a cornerstone in the treatment of a wide range of inflammatory and autoimmune diseases, owing to their potent anti-inflammatory and immunosuppressive properties. However, their long-term use is often limited by a spectrum of debilitating side effects, including metabolic dysregulation, osteoporosis, and skin atrophy. This has driven the search for novel therapeutic agents that can dissociate the beneficial anti-inflammatory effects from the adverse metabolic effects of GCs. Selective glucocorticoid receptor modulators (SGRMs) represent a promising class of molecules designed to achieve this separation of effects. This technical guide provides a comprehensive overview of the discovery and synthesis of AZD9567, a non-steroidal SGRM that has advanced to clinical trials.[1][2][3]
AZD9567 was developed as a selective glucocorticoid receptor (GR) partial agonist with the aim of retaining the anti-inflammatory efficacy of traditional GCs while exhibiting an improved side-effect profile.[1] This document will detail the quantitative biological data, experimental protocols for its characterization, and the underlying signaling pathways modulated by this compound.
Discovery and Rationale
The discovery of AZD9567 stemmed from a strategic approach to modulate the glucocorticoid receptor's function. The therapeutic effects of GCs are largely attributed to the transrepression of pro-inflammatory genes, while many of their adverse effects are linked to the transactivation of other genes. The development of AZD9567 was therefore guided by the hypothesis that a compound exhibiting partial agonism for GR transactivation and full agonism for transrepression could offer a superior therapeutic window.[2]
Starting from a non-steroidal GR ligand that acted as a full agonist in reporter gene assays, a focused medicinal chemistry effort was undertaken to introduce structural modifications that would engender the desired partial agonist profile. This led to the identification of AZD9567, a compound that demonstrated potent anti-inflammatory effects in preclinical models with a reduced impact on markers of glucose homeostasis and bone metabolism compared to traditional steroids like prednisolone.[2][3]
Synthesis of AZD9567
The synthesis of AZD9567 is a multi-step process that involves the construction of the core non-steroidal scaffold and subsequent functionalization. While the full detailed synthesis is proprietary, the key steps have been outlined in the scientific literature. The synthesis begins with commercially available starting materials and employs standard organic chemistry transformations to build the complex molecular architecture of AZD9567. A key step involves a stereoselective reduction to establish the correct stereochemistry, which is crucial for its biological activity. The final compound is purified using chromatographic techniques to ensure high purity for biological testing.
Quantitative Biological Data
The biological activity of AZD9567 has been extensively characterized in a battery of in vitro and in vivo assays. The key quantitative data are summarized in the tables below for easy comparison.
Table 1: In Vitro Activity of AZD9567
| Assay | Parameter | AZD9567 | Prednisolone | Reference |
| GR Transactivation (TA) Agonist Assay | EC50 | 11 nM | - | [4] |
| Efficacy | 36% | - | [4] | |
| GR Transactivation (TA) Antagonist Assay | IC50 | 160 nM | - | [4] |
| Efficacy | 56% | - | [4] | |
| GR Transrepression (TR) Assay | EC50 | - | - | [2] |
| Efficacy | High | High | [2] | |
| TNFα Release Inhibition (Human Whole Blood) | IC50 | - | - | [1] |
| Tyrosine Aminotransferase (TAT) mRNA Expression (Human Hepatocytes) | Effect | No effect | Upregulation | [1] |
| Osteoprotegerin (OPG) mRNA Expression (Human Osteoblasts) | Effect | Reduced effect | Downregulation | [1] |
Table 2: In Vivo Activity of AZD9567
| Model | Parameter | AZD9567 | Prednisolone | Reference |
| Rat Collagen-Induced Arthritis | ED50 | - | - | [2] |
| Effect on Joint Inflammation | Significant Inhibition | Significant Inhibition | [1][2] | |
| Rat Model | Effect on Osteocalcin | Reduced effect | Significant reduction | [1] |
| Rat Model | Effect on Insulin | Reduced effect | Significant increase | [1] |
Experimental Protocols
This section provides detailed methodologies for the key experiments cited in the characterization of AZD9567.
Glucocorticoid Receptor (GR) Transactivation/Transrepression Reporter Gene Assays
These assays are fundamental to determining the agonist/antagonist and transactivation/transrepression profile of a GR modulator.
a. GR Transactivation Assay Protocol
-
Cell Line: A human cell line (e.g., A549) stably transfected with a plasmid containing a glucocorticoid response element (GRE) driving the expression of a reporter gene (e.g., luciferase).
-
Procedure:
-
Seed the cells in a 96-well plate and allow them to adhere overnight.
-
The following day, treat the cells with serial dilutions of AZD9567 or a reference agonist (e.g., dexamethasone) in serum-free medium. Include a vehicle control (e.g., 0.1% DMSO).
-
Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.
-
After incubation, lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.
-
Data Analysis: Plot the luciferase activity against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 and maximal efficacy (Emax).
-
b. GR Transrepression (NF-κB) Assay Protocol
-
Cell Line: A human cell line (e.g., A549) stably transfected with a plasmid containing a reporter gene (e.g., luciferase) under the control of a promoter with NF-κB response elements.
-
Procedure:
-
Seed the cells in a 96-well plate and allow them to adhere overnight.
-
Pre-treat the cells with serial dilutions of AZD9567 or a reference compound for 1-2 hours.
-
Stimulate the cells with an inflammatory agent that activates the NF-κB pathway (e.g., TNFα or IL-1β) and co-incubate for an additional 6-8 hours.
-
Lyse the cells and measure luciferase activity as described above.
-
Data Analysis: Plot the percentage of inhibition of NF-κB-driven luciferase activity against the compound concentration to determine the IC50.
-
TNFα Release Assay in Human Whole Blood
This ex vivo assay assesses the anti-inflammatory activity of a compound in a more physiologically relevant matrix.
-
Procedure:
-
Collect fresh human whole blood from healthy donors into heparinized tubes.
-
Within 2 hours of collection, add the whole blood to a 96-well plate.
-
Add serial dilutions of AZD9567 or a reference compound to the wells and pre-incubate for 1 hour at 37°C.
-
Stimulate the blood with lipopolysaccharide (LPS) to induce TNFα production and incubate for a further 4-6 hours.
-
Centrifuge the plate to pellet the blood cells and collect the plasma supernatant.
-
Measure the concentration of TNFα in the plasma using a commercially available ELISA kit according to the manufacturer's protocol.[5][6][7][8]
-
Data Analysis: Calculate the percentage of inhibition of TNFα release for each compound concentration and determine the IC50.
-
Rat Collagen-Induced Arthritis (CIA) Model
This in vivo model is a widely used preclinical model of rheumatoid arthritis to evaluate the efficacy of anti-inflammatory compounds.[9][10][11]
-
Animal Strain: Typically, male Lewis or Wistar rats are used.
-
Procedure:
-
Induction of Arthritis:
-
Prepare an emulsion of bovine type II collagen and Complete Freund's Adjuvant (CFA).
-
On day 0, immunize the rats with an intradermal injection of the collagen/CFA emulsion at the base of the tail.
-
On day 7, administer a booster injection of collagen in Incomplete Freund's Adjuvant (IFA).
-
-
Treatment:
-
Begin daily oral administration of AZD9567, a reference compound (e.g., prednisolone), or vehicle control on a prophylactic (e.g., from day 0) or therapeutic (e.g., after the onset of clinical signs) regimen.
-
-
Assessment of Arthritis:
-
Monitor the animals daily for clinical signs of arthritis, including paw swelling (measured with calipers), redness, and joint stiffness.
-
Assign a clinical score to each paw based on the severity of inflammation.
-
At the end of the study, collect tissues for histological analysis to assess joint damage, inflammation, and cartilage/bone erosion.
-
-
Data Analysis: Compare the clinical scores, paw swelling measurements, and histological scores between the different treatment groups to evaluate the efficacy of the test compound.
-
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and experimental workflows described in this guide.
Caption: Glucocorticoid Receptor Signaling Pathway.
Caption: Reporter Gene Assay Experimental Workflow.
Caption: Collagen-Induced Arthritis Model Workflow.
Conclusion
AZD9567 represents a significant advancement in the field of selective glucocorticoid receptor modulators. Its discovery and development have been guided by a clear understanding of the molecular mechanisms underlying the therapeutic and adverse effects of glucocorticoids. The preclinical data demonstrate that AZD9567 possesses potent anti-inflammatory properties with an improved safety profile concerning glucose and bone metabolism. The detailed experimental protocols provided in this guide offer a framework for the continued investigation and development of novel SGRMs. The ongoing clinical evaluation of AZD9567 will be crucial in determining its potential as a safer alternative to traditional glucocorticoid therapy for patients with inflammatory diseases.
References
- 1. researchgate.net [researchgate.net]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Discovery of a Novel Oral Glucocorticoid Receptor Modulator (AZD9567) with Improved Side Effect Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Glucocorticoid Receptor - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. fn-test.com [fn-test.com]
- 6. Aberrant TNF secretion by whole blood in healthy subjects with a history of reactive arthritis: time course in adherent and non‐adherent cultures - PMC [pmc.ncbi.nlm.nih.gov]
- 7. mpbio.com [mpbio.com]
- 8. documents.thermofisher.com [documents.thermofisher.com]
- 9. chondrex.com [chondrex.com]
- 10. inotiv.com [inotiv.com]
- 11. mdpi.com [mdpi.com]
